N-(1-(thiazol-2-yl)piperidin-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a derivative of thiazole, a heterocyclic compound that contains a five-membered ring with three carbon atoms, one sulfur atom, and one nitrogen atom . Thiazoles are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antifungal, antiviral, and antitumor properties .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid . The intermediate compounds were then treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives .Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed using various spectroscopic techniques. For example, the structure of a related compound was analyzed based on IR, 1H, 13C NMR, and mass spectral data .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds typically involve coupling reactions and subsequent treatment with appropriate reagents .Physical and Chemical Properties Analysis
The physical and chemical properties of similar compounds have been reported. For example, a related compound was reported to be a white powder with a melting point of 85–87°C . The 1H and 13C NMR spectra of the compound were also provided .Scientific Research Applications
Synthesis and Biological Activity
The synthesis of novel heterocyclic sulfonamides, including thiazole and piperidine derivatives, has been explored for their potent biological activities. These compounds, starting with specific cyanoacetohydrazonoethyl derivatives, have been evaluated for their in-vitro anti-breast cancer cell line (MCF7) and antimicrobial agents, showing significant activity against Klebsiella pneumonia. Molecular docking studies indicate that some compounds may act as suitable inhibitors against dihydrofolate reductase (DHFR) enzyme, suggesting their potential as anticancer and antimicrobial agents (Debbabi et al., 2016).
Antiproliferative and Antimicrobial Effects
Research has highlighted the antiproliferative and antimicrobial effects of novel 1,2-dihydropyridines, thiophenes, and thiazole derivatives, showcasing significant activity against human breast cancer cell lines (MCF7). This underscores the potential of these compounds in cancer therapy (Al-Said et al., 2011).
Enantioselective Synthesis
The enantioselective synthesis of sulfamidate-fused 2,6-disubstituted piperidin-4-ones has been achieved, offering a concise route to these compounds with high diastereo- and enantioselectivity. This synthesis pathway opens up new possibilities for the development of selective compounds with potential biological applications (Liu et al., 2013).
Antimalarial and COVID-19 Applications
A study on antimalarial sulfonamides against COVID-19 demonstrated the synthesis of derivatives with promising in vitro antimalarial activity and characterized their ADMET properties. Molecular docking studies revealed their potential as inhibitors against critical proteins in both malaria and SARS-CoV-2, highlighting the versatility of sulfonamide compounds in addressing global health challenges (Fahim & Ismael, 2021).
Carbonic Anhydrase Inhibition
Research into sulfonamide derivatives has shown their inhibitory effects on carbonic anhydrase isozymes, crucial for various physiological functions. These inhibitors have been studied for their potential in treating conditions related to enzyme dysregulation, such as glaucoma and edema, demonstrating the broad therapeutic applications of these compounds (Gokcen et al., 2016).
Mechanism of Action
Properties
IUPAC Name |
N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O4S2/c20-25(21,13-1-2-14-15(11-13)23-9-8-22-14)18-12-3-6-19(7-4-12)16-17-5-10-24-16/h1-2,5,10-12,18H,3-4,6-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKUQTIDLFYYEMS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1NS(=O)(=O)C2=CC3=C(C=C2)OCCO3)C4=NC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.